
2-Chloro-4-fluorophenylacetic acid safety data
sheet

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloro-4-fluorophenylacetic acid

CAS No.: 177985-32-9

Cat. No.: B1362054

Get Quote

An In-depth Technical Guide to the Safety Data Sheet of 2-Chloro-4-fluorophenylacetic acid

Authored for Researchers, Scientists, and Drug Development Professionals by a Senior

Application Scientist

This guide provides a comprehensive analysis of the safety protocols and data associated with

2-Chloro-4-fluorophenylacetic acid (CAS No. 177985-32-9). Moving beyond a simple

recitation of safety data sheet (SDS) sections, this document synthesizes the available data to

explain the causal links between the compound's chemical properties and the required safety

procedures. The protocols herein are designed to be self-validating, empowering researchers

to handle this substance with an informed and proactive safety mindset.

Core Hazard Profile: An Irritant by Classification
2-Chloro-4-fluorophenylacetic acid is classified under the Globally Harmonized System

(GHS) as a substance that requires significant handling precautions.[1][2][3] The foundation of

its safety profile is built on three key hazard statements:

H315: Causes skin irritation.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1362054#bc-rfq
https://www.benchchem.com/product/b1362054/docs?utm_src=pdf-body#2-chloro-4-fluorophenylacetic-acid-safety-data-sheet
https://www.benchchem.com/product/b1362054/docs?utm_src=pdf-body#2-chloro-4-fluorophenylacetic-acid-safety-data-sheet
https://www.benchchem.com/product/b1362054/docs?utm_src=pdf-body#2-chloro-4-fluorophenylacetic-acid-safety-data-sheet
https://www.chemicalbook.com/msds/2-chloro-4-fluorophenylacetic-acid.pdf
https://www.fishersci.com/shop/products/2-chloro-4-fluorophenylacetic-acid-97-thermo-scientific/AAB2287206
https://pdf.benchchem.com/66/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_4_Chloro_2_fluorophenylacetic_acid.pdf
https://www.chemicalbook.com/msds/2-chloro-4-fluorophenylacetic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

The designated signal word for this compound is "Warning".[1][4] This classification dictates the

necessity for specific personal protective equipment and engineering controls to mitigate the

risks of exposure. The primary hazard is communicated visually through the GHS pictogram for

irritation.[5]

Caption: Relationship between the GHS Pictogram and specific hazard statements.

Section 1: Physicochemical Properties and Their
Safety Implications
Understanding the physical and chemical properties of a substance is paramount to

anticipating its behavior and handling it safely. The properties of 2-Chloro-4-
fluorophenylacetic acid directly inform the necessary control measures.
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Property Value Safety Implication

CAS Number 177985-32-9[1][6]
Unique identifier for accurate

hazard information retrieval.

Molecular Formula C₈H₆ClFO₂[1][6][7]

Indicates the presence of

halogens (Cl, F), which can

form toxic gases (e.g.,

hydrogen fluoride, hydrogen

chloride) upon combustion.[8]

Molecular Weight 188.58 g/mol [1][7]

Physical State
White to off-white crystalline

powder.[1][6]

The fine powder form presents

a significant inhalation hazard,

directly correlating to the H335

(May cause respiratory

irritation) classification. Dust

control is critical.

Melting Point 98.5 - 107.5°C[6]

Stable at standard laboratory

temperatures, but should be

kept away from high heat

sources.

Solubility Slightly soluble in water.[2]

This property affects both spill

cleanup and decontamination.

Large volumes of water will be

needed to effectively rinse

contaminated surfaces or skin.

Incompatibilities Strong oxidizing agents.[2][9]

Dictates storage requirements.

Co-location with strong

oxidizers could lead to a

vigorous, exothermic reaction,

creating a fire or explosion

hazard.
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Section 2: Exposure Pathways and Physiological
Response
Exposure to 2-Chloro-4-fluorophenylacetic acid can elicit distinct irritant responses

depending on the route of contact. The causality stems from the compound's ability to disrupt

cellular integrity upon contact with mucosal surfaces and skin.

Inhalation: As a fine powder, aerosolized particles can be easily inhaled.[1] This is the most

likely route of exposure during weighing and transfer operations. The particles deposit in the

respiratory tract, causing irritation, coughing, and shortness of breath.[1][10]

Skin Contact: Direct contact with the skin leads to irritation, characterized by redness and

pain.[4][10] The mechanism involves localized inflammatory responses as the chemical

interacts with the epidermis.

Eye Contact: This is the most severe route of acute exposure. The compound is classified as

causing serious eye irritation.[1][4] Contact can lead to significant pain, redness, and

potentially lasting damage if not addressed immediately with copious rinsing.[8]

Ingestion: While less common in a laboratory setting with proper procedures, accidental

ingestion would irritate the gastrointestinal tract.[9]
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Caption: Exposure routes and their corresponding physiological effects.

Section 3: Proactive Safety Protocols
Effective safety management is proactive, not reactive. The following engineering controls and

personal protective equipment (PPE) are mandatory for preventing exposure.

Engineering Controls: The First Line of Defense
The primary goal of engineering controls is to contain the hazard at its source.

Ventilation: All handling of 2-Chloro-4-fluorophenylacetic acid powder must be conducted

in a certified chemical fume hood or a powder containment enclosure.[11][12] This is the

most critical control for preventing respiratory exposure by capturing dust at the point of

generation.

Safety Stations: An eyewash station and a safety shower must be immediately accessible

and tested regularly.[8][13] Their proximity is a non-negotiable aspect of the risk mitigation

plan for a compound that causes serious eye irritation.

Personal Protective Equipment (PPE): The Researcher's
Barrier
When engineering controls cannot eliminate all risk, PPE is required.

Eye and Face Protection: Chemical safety goggles conforming to EU Standard EN166 or

OSHA 29 CFR 1910.133 are required.[12][13] A face shield should be worn over goggles

when handling larger quantities or when there is a significant risk of splashing or dust

generation.

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile gloves. Always inspect gloves for

tears or punctures before use.[14]

Lab Coat: A fully buttoned lab coat must be worn to protect street clothes and skin from

contamination.[14]
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Respiratory Protection: Under normal conditions within a functioning fume hood, respiratory

protection is not typically required. However, if engineering controls are not available or

during a large spill cleanup, a NIOSH/MSHA-approved respirator with a particle filter is

necessary.[9][15]
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Caption: Standard workflow for donning and doffing PPE.
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Section 4: Standard Operating Procedures (SOPs)
Adherence to validated SOPs minimizes variability and risk.

SOP for Weighing and Transfer
Preparation: Assemble all necessary equipment (spatulas, weigh paper, secondary

container) inside the chemical fume hood before retrieving the compound.

Retrieval: Retrieve the container of 2-Chloro-4-fluorophenylacetic acid. Check that the

container is intact and the label is legible.

Transfer: Open the container inside the fume hood. Use a clean spatula to gently scoop the

required amount onto weigh paper or into a tared container. Avoid any actions that could

create dust clouds, such as dropping or tapping the spatula.

Cleaning: After weighing, carefully tap any residual powder from the spatula back into the

primary container. Securely close the container.

Transport: If moving the weighed compound, place it in a labeled, sealed secondary

container.

SOP for Storage
Location: Store the container in a designated, well-ventilated, dry, and cool area.[1][16]

Container: Ensure the container is tightly closed to prevent exposure to moisture and air.[13]

Segregation: Crucially, store this compound away from incompatible materials, especially

strong oxidizing agents.[2][9] Check the SDS of neighboring chemicals to ensure

compatibility.

Section 5: Emergency and First Aid Protocols
In the event of an exposure, immediate and correct action is critical.
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Exposure Type Protocol

Eye Contact

1. Immediately flush the eyes with copious

amounts of water for at least 15 minutes at an

eyewash station, holding the eyelids open.[8] 2.

Remove contact lenses if present and easy to

do.[1] 3. Seek immediate medical attention.

Skin Contact

1. Immediately remove all contaminated

clothing.[1] 2. Wash the affected skin area

thoroughly with soap and plenty of water for at

least 15 minutes. 3. Seek medical attention if

irritation persists.[8]

Inhalation

1. Immediately move the affected person to

fresh air.[1][9] 2. If breathing is difficult, provide

oxygen. If not breathing, begin artificial

respiration (do not use mouth-to-mouth).[1][9] 3.

Seek immediate medical attention.

Small Spill

1. Evacuate personnel from the immediate area

and ensure adequate ventilation (fume hood).[1]

2. Wear appropriate PPE, including respiratory

protection if necessary. 3. Gently cover the spill

with an inert absorbent material (e.g.,

vermiculite, sand). Avoid raising dust. 4.

Carefully sweep or scoop the material into a

suitable, labeled container for hazardous waste

disposal.[9][14] 5. Clean the spill area with a

damp cloth and decontaminate.

Section 6: Disposal Considerations
Disposal of 2-Chloro-4-fluorophenylacetic acid and its contaminated materials must be

handled as hazardous waste.

Product: Unused material should be disposed of through a licensed chemical destruction

facility. Do not discharge into sewer systems.[16]
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Packaging: Contaminated containers should be triple-rinsed (or equivalent) and offered for

recycling or disposed of as hazardous waste according to local regulations.[16]

Compliance: It is the responsibility of the waste generator to correctly classify and dispose of

the waste in accordance with all applicable local, regional, and national regulations.[8]

Conclusion: Fostering a Proactive Safety Culture
The safe handling of 2-Chloro-4-fluorophenylacetic acid is predicated on a thorough

understanding of its irritant properties. By recognizing that its physical form (powder) and

chemical reactivity define the risks, researchers can implement the engineering controls, PPE,

and handling protocols detailed in this guide. These procedures are not merely a list of rules

but a systematic approach to minimizing exposure and ensuring a safe laboratory environment.

This technical guide should be used as a component of comprehensive laboratory safety

training and a culture that prioritizes the well-being of all personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://chementors.com/sds-basics-ghs-hazard-pictograms-for-sds-and-labels/
https://www.thermofisher.com/order/catalog/product/B22872.14
https://www.thermofisher.com/order/catalog/product/B22872.14
https://buildingblock.bocsci.com/product/2-chloro-4-fluorophenylacetic-acid-cas-177985-32-9-12284.html
https://www.fishersci.com/store/msds?partNumber=AC119570100&productDescription=4-FLUOROPHENYLACETIC+ACI+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/79565.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0274
https://www.matrixscientific.com/sds/MxMSDS_192675.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1059609&productDescription=2-FLROPHENLACETIC+ACD+98%2B%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10646~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2007:46:05~~4-Fluorophenylacetic%20acid~~
https://www.matrixscientific.com/sds/MxMSDS_009244.pdf
https://www.fishersci.com/store/msds?partNumber=KM09206DA&productDescription=2-+%284-FLUOROPHENYL%29THIO++1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.echemi.com/sds/2-chloro-4-fluorophenylacetic-acid-pd180810124906.html
https://www.benchchem.com/product/b1362054/docs#2-chloro-4-fluorophenylacetic-acid-safety-data-sheet
https://www.benchchem.com/product/b1362054/docs#2-chloro-4-fluorophenylacetic-acid-safety-data-sheet
https://www.benchchem.com/product/b1362054/docs#2-chloro-4-fluorophenylacetic-acid-safety-data-sheet
https://www.benchchem.com/product/b1362054/docs#2-chloro-4-fluorophenylacetic-acid-safety-data-sheet
https://www.benchchem.com/product/b1362054?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

